Ethyl 2-(2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate

Specification

• CAS No.: 886935-96-2
• Molecular Formula: C20H18FN5O4S2
• Molecular Weight: 475.51
• IUPAC Name: ethyl 2-[[2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• Standard InChI: InChI=1S/C20H18FN5O4S2/c1-2-30-17(28)14-5-3-4-6-15(14)23-16(27)11-31-20-26-25-19(32-20)24-18(29)22-13-9-7-12(21)8-10-13/h3-10H,2,11H2,1H3,(H,23,27)(H2,22,24,25,29)
• Standard InChI Key: CSTUXWBURWRYFY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F

Introduction

Ethyl 2-(2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate is a complex organic compound with a molecular formula of C20H18FN5O4S2 and a molecular weight of 475.5 g/mol. This compound is characterized by its intricate structure, which includes a thiadiazole ring, a ureido linkage, and a fluorophenyl group, all integrated into a benzoate framework.

Synthesis and Chemical Reactivity

The synthesis of such complex compounds typically involves multi-step organic reactions. While specific synthesis details for Ethyl 2-(2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate are not provided, compounds with similar structures often require careful control of reaction conditions to ensure the formation of the desired product.

The chemical reactivity of this compound can be attributed to its functional groups. The thiadiazole moiety may participate in cycloaddition reactions, while the ureido group can be involved in hydrolysis or amide bond formation under appropriate conditions.

Biological Activity and Potential Applications

While specific biological activity data for Ethyl 2-(2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate is limited, compounds with similar structures have shown potential in various therapeutic areas. For example, related compounds have demonstrated antiviral properties and have been explored as triple-acting PPAR agonists for treating metabolic disorders.

Table: Potential Biological Activities of Related Compounds

Compound Feature	Potential Activity
Thiadiazole Moiety	Antiviral, Metabolic Regulation
Ureido Linkage	Potential for Inhibition of Specific Enzymes
Fluorophenyl Group	Enhanced Bioavailability and Stability